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Compound of Interest
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Cat. No.: B15592008 Get Quote

Application Notes and Protocols for Lasiodonin
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lasiodonin, also known as Oridonin, is a natural diterpenoid compound isolated from the

medicinal herb Rabdosia rubescens. It has demonstrated a wide range of biological activities,

including potent anti-cancer, anti-inflammatory, and anti-bacterial effects. In cancer research,

Lasiodonin is of particular interest for its ability to induce apoptosis (programmed cell death) in

various cancer cell lines. This document provides detailed protocols for the preparation and

storage of Lasiodonin stock solutions, summarizes its cytotoxic activity, and illustrates its

mechanism of action.

Quantitative Data Summary
The following tables provide a summary of the solubility, recommended storage conditions, and

cytotoxic activity of Lasiodonin in various cancer cell lines.

Table 1: Solubility and Recommended Storage of Lasiodonin Stock Solution
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Parameter Value Solvent Notes

Solubility Up to 73 mg/mL[1]
Dimethyl Sulfoxide

(DMSO)

Use of fresh,

moisture-free DMSO

is recommended to

ensure maximum

solubility.[1][2]

Long-term Storage
-80°C for up to 1

year[3]
10 mM in DMSO

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.

Short-term Storage
-20°C for up to 6

months[3]
10 mM in DMSO Protect from light.

Working Solution

Storage

Prepare fresh for each

experiment
Cell culture medium

Dilute the stock

solution in the

appropriate cell

culture medium

immediately before

use.

Table 2: IC50 Values of Lasiodonin in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Incubation Time (h)

AKT1 - 8.4[1][3] Not Specified

AKT2 - 8.9[1][3] Not Specified

PC3 Prostate Cancer ~20-40[4] 24

DU145 Prostate Cancer ~30-60[4] 24

T24 Bladder Cancer ~2-3[5] Not Specified

HGC-27 Gastric Cancer 1.25 - 20 (µg/mL)[6] 24

Experimental Protocols
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Preparation of a 10 mM Lasiodonin Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Lasiodonin in DMSO.

Materials:

Lasiodonin powder (Molecular Weight: 364.44 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of Lasiodonin powder and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent moisture condensation.

Weighing Lasiodonin: Accurately weigh out 3.64 mg of Lasiodonin powder using a

calibrated analytical balance.

Dissolving in DMSO: Transfer the weighed Lasiodonin to a sterile microcentrifuge tube. Add

1 mL of anhydrous DMSO to the tube.

Complete Dissolution: Vortex the solution until the Lasiodonin is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile, light-protected microcentrifuge tubes or cryovials. This minimizes the number of

freeze-thaw cycles the stock solution is subjected to.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 1
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year) or -20°C for shorter-term storage (up to 6 months).[3]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the 10 mM Lasiodonin stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM Lasiodonin stock solution in DMSO

Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Lasiodonin stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. Note: It is crucial to maintain

the final DMSO concentration in the cell culture medium at a non-toxic level, typically below

0.5% (v/v), to avoid solvent-induced cytotoxicity.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without Lasiodonin) to the cell culture medium. This is essential to distinguish the effects of

the compound from any effects of the solvent.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells. Do

not store diluted working solutions for extended periods.

Signaling Pathway and Experimental Workflow
Lasiodonin-Induced Apoptosis via the PI3K/Akt
Signaling Pathway
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Lasiodonin has been shown to induce apoptosis in cancer cells by inhibiting the PI3K/Akt

signaling pathway.[4][5] This pathway is a critical regulator of cell survival, proliferation, and

growth. Inhibition of this pathway by Lasiodonin leads to the activation of pro-apoptotic

proteins and the suppression of anti-apoptotic proteins, ultimately culminating in programmed

cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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